Cas no 2228937-92-4 (4-(5-methoxy-2-nitrophenyl)butanoic acid)

• Product Name: 4-(5-methoxy-2-nitrophenyl)butanoic acid
• CAS No: 2228937-92-4
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5902494
• PubChem ID: 151131059
• Update Time: 2025-05-20

4-(5-methoxy-2-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-2-nitrophenyl)butanoic acid
• EN300-1788498
• 2228937-92-4

• Inchi： 1S/C11H13NO5/c1-17-9-5-6-10(12(15)16)8(7-9)3-2-4-11(13)14/h5-7H,2-4H2,1H3,(H,13,14)
• InChI Key： MUFHTWQRMBVIOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)CCCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.4Ų

Additional information on 4-(5-methoxy-2-nitrophenyl)butanoic acid

Professional Introduction to 4-(5-methoxy-2-nitrophenyl)butanoic Acid (CAS No. 2228937-92-4)

4-(5-methoxy-2-nitrophenyl)butanoic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228937-92-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, featuring a butanoic acid moiety linked to a nitro-substituted phenyl ring with a methoxy group at the 5-position, exhibits unique structural and functional properties that make it a valuable candidate for various chemical and biological applications.

The molecular structure of 4-(5-methoxy-2-nitrophenyl)butanoic acid consists of a four-carbon chain (butanoic acid) attached to a benzene ring that is functionalized with both a nitro group at the 2-position and a methoxy group at the 5-position. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its reactivity, solubility, and interaction with biological targets. The presence of both electron-withdrawing (nitro) and electron-donating (methoxy) groups creates a balance that can be exploited in drug design and synthesis.

In recent years, there has been growing interest in the development of novel compounds with tailored pharmacological properties for therapeutic applications. 4-(5-methoxy-2-nitrophenyl)butanoic acid has been studied for its potential role in modulating various biological pathways due to its structural features. The nitro group, known for its ability to participate in redox reactions, may contribute to the compound's bioactivity by engaging with cellular enzymes or receptors. Meanwhile, the methoxy group can enhance lipophilicity, potentially improving membrane permeability and bioavailability.

One of the most compelling aspects of 4-(5-methoxy-2-nitrophenyl)butanoic acid is its utility as a building block in medicinal chemistry. Researchers have utilized this compound in the synthesis of more complex molecules designed to interact with specific targets in the body. For instance, derivatives of this compound have been explored as potential inhibitors or activators of enzymes involved in metabolic disorders, inflammatory responses, and neurodegenerative diseases. The versatility of its structure allows chemists to modify various positions while retaining core pharmacophoric elements.

The pharmacological profile of 4-(5-methoxy-2-nitrophenyl)butanoic acid has been investigated through both in vitro and in vivo studies. Initial experiments have suggested that this compound may exhibit inhibitory effects on certain enzymes by competing with natural substrates or by altering enzyme conformation. Additionally, its ability to cross cell membranes makes it an attractive candidate for topical applications or systemic delivery systems. These properties are particularly relevant in the context of developing treatments for conditions where precise targeting is essential.

The synthesis of 4-(5-methoxy-2-nitrophenyl)butanoic acid presents an interesting challenge due to the need for precise functionalization of the aromatic ring. Advanced synthetic techniques, such as multi-step organic reactions involving nitration, methylation, and carboxylation, are employed to construct the desired structure accurately. The use of protective groups ensures that reactive sites are selectively modified without unintended side reactions. This level of synthetic control is crucial for producing high-purity compounds suitable for further biological evaluation.

In conclusion, 4-(5-methoxy-2-nitrophenyl)butanoic acid (CAS No. 2228937-92-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with tailored biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.